Cas no 23103-98-2 (Pirimicarb)

• Product Name: Pirimicarb
• CAS No: 23103-98-2
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• MDL: MFCD00055520
• CID: 52229
• PubChem ID: 24869352
• Update Time: 2026-05-14

Pirimicarb Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino)-5,6-dimethylpyrimidin-4-yl dimethylcarbamate
• O-(Dimethylamino-5,6-dimethylpirimidin-4-yl)-N,N-dimethyl carbamate
• Piricarbe
• 2-(dimethylamino)-5,6-dimethyl-4-pyrimidinyl dimethylcarbamate
• Abol
• Aficida
• Aphox
• Dimethylamino-5,6-dimethyl-4-pyrimidinyl dimethylcarbamate
• Dimethylamino-5,6-dimethylpyrimidin-4-yl N,N-dimethylcarbamate
• Fernos
• Pirimor
• Rapid
• Pirimicarb solution
• [2-(dimethylamino)-5,6-dimethylpyrimidin-4-yl] N,N-dimethylcarbamate
• Pirimicarb
• Pirimicarb Technical
• 2-(Dimethylamino)-5,6-dimethylpyrimidin-4-yl dimethylcarba
• 2-dimethylamino-4-dimethylcarbamoyloxy-5,6-dimethyl-pyrimidine
• 2-dimethylamino-5,6-dimethylpyrimidin-4-yl N,N-dimethylcarbamate
• 4,5-dimethyl-2-dimethylamino-6-dimethylcarbamoyloxy-pyrimidine
• 5,6-dimethyl-2-dimethylamino-4-pyrimidinyl dimethylcarbamate
• Pirimicarb100µg
• Pirimor G
• Primicarbe
• pyrimicarbe

• MDL： MFCD00055520
• Inchi： 1S/C11H18N4O2/c1-7-8(2)12-10(14(3)4)13-9(7)17-11(16)15(5)6/h1-6H3
• InChI Key： YFGYUFNIOHWBOB-UHFFFAOYSA-N
• SMILES： CC1=C(C)N=C(N=C1OC(=O)N(C)C)N(C)C

Computed Properties

• Exact Mass: 238.14300
• Monoisotopic Mass: 238.142976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: Colorless crystal 2. density (g/ml, 25/4 ℃)
• Density: 1.1387 (rough estimate)
• Melting Point: 90.5 ºC
• Boiling Point: 380.88°C (rough estimate)
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: 1.6081 (estimate)
• PSA: 58.56000
• LogP: 1.21980
• Merck: 13,7579

Pirimicarb Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H302,H312,H319,H332
• Warning Statement： P210,P280,P305+P351+P338
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： 25-50/53
• Safety Instruction： S22-S37-S45-S60-S61-S36-S26-S16
• RTECS：EZ9100000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Risk Phrases：R25; R50/53
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 orally in female rats: 147 (mg/kg) (Baranyovits, Ghosh)
• Storage Condition：Approximately 4 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines